Cas no 951625-99-3 (Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 951625-99-3
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 1037072
• PubChem ID: 46942202
• Update Time: 2025-10-29

Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-aMino-3-(hydroxyMethyl)-, 2-propen-1-yl ester
• prop-2-enyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• Allyl3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 951625-99-3
• prop-2-en-1-yl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• AKOS015901972
• DTXSID40677553

• Inchi： 1S/C9H16N2O3/c1-2-5-14-8(13)11-4-3-9(10,6-11)7-12/h2,12H,1,3-7,10H2
• InChI Key： DYKLONMYVPQUBE-UHFFFAOYSA-N
• SMILES： OCC1(CN(C(=O)OCC=C)CC1)N

Computed Properties

• Exact Mass: 200.116
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (238 g/l) (25 º C),

Additional information on Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Research Briefing on Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 951625-99-3)

Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 951625-99-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine scaffold and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for protease inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

The structural features of Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate, including its amino and hydroxymethyl substituents, make it a valuable precursor for the design of peptidomimetics and small-molecule modulators. Researchers have leveraged its reactivity to develop derivatives with enhanced binding affinity and selectivity for target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing inhibitors of viral proteases, highlighting its potential in antiviral drug development.

In addition to its synthetic applications, Allyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been investigated for its physicochemical properties, such as solubility and stability under physiological conditions. These studies are critical for optimizing its use in drug formulations. Recent advancements in analytical techniques, including NMR spectroscopy and mass spectrometry, have enabled precise characterization of its molecular interactions, further elucidating its mechanism of action in biological systems.

Looking ahead, ongoing research aims to expand the therapeutic scope of this compound by exploring its incorporation into more complex molecular architectures. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising preliminary data position it as a key player in the next generation of bioactive molecules.